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Abstract

Potassium isobutyrate, the potassium salt of isobutyric acid, is a compound of interest in
various chemical and biological research fields. This document provides a comprehensive
overview of its core chemical and physical properties, detailed experimental protocols for its
synthesis and analysis, and visual representations of key processes. The information is
intended to serve as a technical resource for researchers, scientists, and professionals in drug
development.

Core Chemical and Physical Properties

Potassium isobutyrate is a white to almost white crystalline powder.[1][2][3] It is the
potassium salt of the branched-chain carboxylic acid, isobutyric acid.[4][5] The properties of
potassium isobutyrate and its parent acid are summarized below.
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Property Value Source
IUPAC Name potassium;2-methylpropanoate  [6]
Synonyms Isobutyric Acid Potassium Salt [1][7]
12131el781e1oii]az
CAS Number 10455.20.0 [LI21B16]78Ie 1 0] 1][12]
[13]
Molecular Formula C4H7KO2 [L71sinenaoaa]
Molecular Weight 126.20 g/mol [L1[217108111 4]
White to Almost white powder
Appearance [11[3]
to crystal
Purity >98.0% [L1[317]
pKa of Isobutyric Acid 4.84 [5][15][16]
Boiling Point of Isobutyric Acid 153-155 °C [51[9][16]
Melting Point of Isobutyric Acid  -47 °C [5][16]
Density 0.983 g/cm? [9]
Soluble in water. Salts of
B isobutyric acid are more
Solubility _ _ [4](5][17]
soluble in water than the acid
itself.
Hygroscopic Nature Hygroscopic [2]
Solid Phase Heat Capacity
_ 166.95 J/mol-K at 298.15 K
(Cp,solid)
Solid Phase Molar Entropy
192.40 J/mol-K [14]

(S°solid, 1 bar)

Synthesis and Purification

The primary method for synthesizing potassium isobutyrate is through a direct acid-base

neutralization reaction.[6]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b101088
https://cymitquimica.com/products/3B-I0107/potassium-isobutyrate/
https://www.chemscene.com/19455-20-0.html
https://cymitquimica.com/products/3B-I0107/potassium-isobutyrate/
https://labproinc.com/products/potassium-isobutyrate-25g-i0107-25g
https://www.tcichemicals.com/IN/en/p/I0107
https://www.benchchem.com/product/b101088
https://www.chemscene.com/19455-20-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-isobutyrate
https://www.chemsrc.com/en/cas/19455-20-0_585481.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19455200&Mask=2
https://www.chemicalbook.com/SpectrumEN_19455-20-0_IR1.htm
https://commonchemistry.cas.org/detail?cas_rn=19455-20-0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19455200&Units=CAL
https://cymitquimica.com/products/3B-I0107/potassium-isobutyrate/
https://www.chemscene.com/19455-20-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-isobutyrate
https://www.chemsrc.com/en/cas/19455-20-0_585481.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19455200&Mask=2
https://www.chemicalbook.com/SpectrumEN_19455-20-0_IR1.htm
https://cymitquimica.com/products/3B-I0107/potassium-isobutyrate/
https://labproinc.com/products/potassium-isobutyrate-25g-i0107-25g
https://www.chemscene.com/19455-20-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-isobutyrate
https://www.chemeo.com/cid/28-945-2/potassium-isobutyrate
https://cymitquimica.com/products/3B-I0107/potassium-isobutyrate/
https://www.tcichemicals.com/IN/en/p/I0107
https://cymitquimica.com/products/3B-I0107/potassium-isobutyrate/
https://www.tcichemicals.com/IN/en/p/I0107
https://www.chemscene.com/19455-20-0.html
https://www.chemeurope.com/en/encyclopedia/Isobutyric_acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyric-Acid
https://grokipedia.com/page/Isobutyric_acid
https://www.chemeurope.com/en/encyclopedia/Isobutyric_acid.html
https://www.chemsrc.com/en/cas/19455-20-0_585481.html
https://grokipedia.com/page/Isobutyric_acid
https://www.chemeurope.com/en/encyclopedia/Isobutyric_acid.html
https://grokipedia.com/page/Isobutyric_acid
https://www.chemsrc.com/en/cas/19455-20-0_585481.html
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Isobutyric_acid
https://www.chemeurope.com/en/encyclopedia/Isobutyric_acid.html
https://cymitquimica.com/cas/79-31-2/
https://labproinc.com/products/potassium-isobutyrate-25g-i0107-25g
https://www.chemeo.com/cid/28-945-2/potassium-isobutyrate
https://www.benchchem.com/product/b101088?utm_src=pdf-body
https://www.benchchem.com/product/b101088
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis via Neutralization

Objective: To synthesize potassium isobutyrate from isobutyric acid and a potassium base.
Materials:

e Isobutyric acid ((CH3)2CHCOOH)

o Potassium hydroxide (KOH) or Potassium carbonate (K2CO3)

e Solvent (e.g., deionized water, ethanol)

e Magnetic stirrer and stir bar

» Reaction flask

e pH indicator or pH meter

» Rotary evaporator (for solvent removal)

» Drying oven or vacuum desiccator

Procedure using Potassium Hydroxide (KOH):

In a reaction flask, dissolve a known molar amount of isobutyric acid in a suitable solvent.

o Slowly add an equimolar amount of potassium hydroxide solution to the isobutyric acid
solution while stirring continuously. The reaction is exothermic.

» Monitor the pH of the reaction mixture. The endpoint is reached at a neutral pH.

e Once the reaction is complete, remove the solvent using a rotary evaporator.

e The resulting solid is potassium isobutyrate. Dry the product in a drying oven or under
vacuum to remove any residual water.

Reaction: (CH3)2CHCOOH + KOH - (CH3)2CHCOOK + H20[6]

Procedure using Potassium Carbonate (K2CO3):
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 In areaction flask, dissolve a known molar amount of isobutyric acid in a suitable solvent.

e Slowly add half the molar amount of potassium carbonate to the isobutyric acid solution
while stirring. This is because one mole of K2COs reacts with two moles of isobutyric acid.
Effervescence (release of COz2) will be observed.

» Continue stirring until the effervescence ceases, indicating the completion of the reaction.

» Remove the solvent using a rotary evaporator.

e Dry the resulting potassium isobutyrate solid.

Reaction: 2(CH3)2CHCOOH + K2CO3s — 2(CH3)2CHCOOK + H20 + CO2[6]

Isobutyric Acid + KOH
(CHs)2CHCOOH

Water
H20

Potassium Isobutyrate
(CHs)2CHCOOK

Potassium Hydroxide
KOH

Click to download full resolution via product page

Synthesis of Potassium Isobutyrate.

Analytical Characterization

The identity and purity of synthesized potassium isobutyrate can be confirmed using several
analytical techniques.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of the isobutyrate anion is expected to show two main
signals: a doublet for the six equivalent methyl (CHs) protons resulting from coupling with the
methine (CH) proton, and a septet for the single methine proton due to coupling with the six
methyl protons.[6]
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e 13C NMR: The carbon NMR spectrum will provide information on the chemical environment of
the carbon atoms in the isobutyrate structure.

Mass Spectrometry (MS)

o Electrospray lonization (ESI-MS): In negative-ion mode, the isobutyrate anion (CaH7027)
would be detected at a mass-to-charge ratio (m/z) of 87.[6] In positive-ion mode, adducts
with potassium ions, such as [K(C4H-0Oz2) + K]*, may be observed.[6]

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the characteristic functional groups. The spectrum of
potassium isobutyrate will show the absence of the broad O-H stretch of the carboxylic
acid and the presence of strong carboxylate (COO~) stretching vibrations.

Synthesized
Potassium Isobutyrate

NMR Spectroscopy
(*H and 13C)

Mass Spectrometry

(ESI-MS) IR Spectroscopy

Purity and Structural
Confirmation

Click to download full resolution via product page

Analytical Workflow for Characterization.

Safety and Handling

o Hazards: Potassium isobutyrate may cause skin irritation, serious eye irritation, and
respiratory tract irritation.[18]
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e Handling: Use in a well-ventilated area.[18] Avoid breathing dust.[18] Wear protective gloves,
clothing, and eye protection.[18] Wash hands thoroughly after handling.[18]

o Storage: Store at 4°C in a sealed container, away from moisture.[7] The compound is
hygroscopic.[2]

Concluding Remarks

This technical guide has provided a detailed overview of the chemical properties, synthesis,
and analysis of potassium isobutyrate. The data and protocols presented herein are intended
to support researchers and scientists in their work with this compound. Adherence to
appropriate safety protocols is essential when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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